Cas no 1248070-57-6 (1-Ethyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-Ethyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1248070-57-6
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• CID: 5054541
• PubChem ID: 61793359
• Update Time: 2025-09-28

1-Ethyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-4-carboxylic acid
• 1-ethyl-1'-methyl-1h,1'h-[3,4'-bipyrazole]-4-carboxylic acid
• NE48289
• Z1836338802
• 1-ethyl-3-(1-methylpyrazol-4-yl)pyrazole-4-carboxylic acid
• 1-Ethyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C10H12N4O2/c1-3-14-6-8(10(15)16)9(12-14)7-4-11-13(2)5-7/h4-6H,3H2,1-2H3,(H,15,16)
• InChI Key： SAEJKOTXEAQMQP-UHFFFAOYSA-N
• SMILES： OC(C1=CN(CC)N=C1C1C=NN(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• XLogP3: 0
• Topological Polar Surface Area: 72.9

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 413.3±35.0 °C at 760 mmHg
• Flash Point: 203.8±25.9 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-Ethyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Ethyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-4-carboxylic acid

Research Brief on 1-Ethyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-4-carboxylic Acid (CAS: 1248070-57-6)

The compound 1-Ethyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazole-4-carboxylic acid (CAS: 1248070-57-6) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthetic routes, biological activities, and therapeutic applications.

Recent studies have demonstrated that this pyrazole-carboxylic acid derivative serves as a key intermediate in the synthesis of various biologically active molecules. A 2023 publication in the Journal of Medicinal Chemistry reported its use in developing novel kinase inhibitors, particularly targeting JAK and SYK families, which are crucial in inflammatory and autoimmune diseases. The compound's unique structural features, including the presence of two nitrogen-containing heterocycles and a carboxylic acid functionality, make it particularly suitable for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, several improved methodologies for producing 1248070-57-6 have been reported. A 2024 study in Organic Process Research & Development described an optimized three-step synthesis starting from commercially available 1-methyl-4-iodopyrazole, achieving an overall yield of 68% with excellent purity (>99%). This advancement addresses previous challenges in scalability and cost-effectiveness, making the compound more accessible for pharmaceutical development.

In terms of biological evaluation, recent in vitro studies have revealed promising activity profiles. When incorporated into larger molecular architectures, derivatives of 1248070-57-6 have shown moderate to potent inhibition against several cancer cell lines, with particular efficacy against breast cancer (MCF-7) and prostate cancer (PC-3) cell lines. The carboxylic acid moiety appears crucial for target binding, as demonstrated by crystallographic studies of compound-protein complexes.

Current research directions focus on expanding the therapeutic applications of this scaffold. A recent patent application (WO2023/154321) discloses its use in developing radiopharmaceuticals for diagnostic imaging, leveraging the compound's ability to chelate certain metal ions. Additionally, computational studies published in early 2024 suggest potential for this scaffold in developing antivirals, particularly against RNA viruses, through virtual screening and molecular docking approaches.

As the understanding of this compound's pharmacological potential continues to evolve, researchers anticipate increased interest from both academic and industrial sectors. Future studies are expected to explore its use in targeted drug delivery systems and as a building block for PROTACs (proteolysis targeting chimeras), representing promising avenues in modern drug discovery paradigms.